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Compound of Interest

Compound Name: Potassium aluminate

Cat. No.: B084947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the multifaceted role of

potassium aluminate (often referred to as alum) in the paper and pulp industry. The document

details its application as a sizing agent, retention aid, and flocculant in wastewater treatment.

Detailed experimental protocols for evaluating its efficacy and quantitative data from relevant

studies are also presented.

Application Notes
Internal Sizing Agent
Potassium aluminate is a cornerstone chemical in traditional acidic papermaking, primarily

used in conjunction with rosin to impart hydrophobicity to paper and paperboard. This process,

known as internal sizing, involves adding the sizing agents to the pulp slurry before the paper

sheet is formed.

Mechanism of Action: In the wet end of the papermaking process, rosin, a hydrophobic resin

derived from pine trees, is introduced as a sodium rosinate soap or a rosin emulsion. The

subsequent addition of potassium aluminate (alum) is crucial for the sizing mechanism. The

aluminum ions (Al³⁺) from the alum hydrolyze in water to form complex cationic aluminum

species. These positively charged aluminum compounds interact with the anionic rosin soap

and the negatively charged cellulose fibers. This interaction neutralizes the charge and

precipitates the aluminum rosinate onto the fiber surfaces. During the drying process in the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b084947?utm_src=pdf-interest
https://www.benchchem.com/product/b084947?utm_src=pdf-body
https://www.benchchem.com/product/b084947?utm_src=pdf-body
https://www.benchchem.com/product/b084947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


paper machine, the rosin-alum complexes melt and spread over the fiber surfaces, creating a

hydrophobic layer that repels water.

Key Benefits:

Improved Printability: By controlling the penetration of water-based inks, sizing prevents

feathering and ensures sharp, well-defined print.

Enhanced Water Resistance: Sized paper is more resistant to water penetration, which is

critical for packaging materials and writing papers.

Control of Liquid Absorption: The degree of sizing can be controlled to meet the specific

requirements of the final paper product.

Retention and Drainage Aid
In the papermaking process, a significant portion of fine particles, including fillers (like calcium

carbonate and clay), fiber fines, and sizing agents, can be lost through the wire mesh during

sheet formation. Potassium aluminate acts as a retention aid to minimize these losses.

Mechanism of Action: The aluminum ions from potassium aluminate act as a coagulant,

neutralizing the negative surface charges of the fine particles and cellulose fibers. This charge

neutralization allows the fine particles to agglomerate and also to attach to the larger fibers.

These larger agglomerates are then more easily retained on the forming wire. This process not

only improves the retention of valuable materials but also enhances drainage of water from the

paper web.

Key Benefits:

Increased Material Efficiency: Improves the retention of fillers and fines, reducing material

costs and the load on wastewater treatment systems.[1][2]

Improved Paper Machine Runnability: Better drainage allows for higher machine speeds and

improved production efficiency.[3]

Enhanced Sheet Formation: Contributes to a more uniform distribution of fines and fillers in

the final paper sheet.
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Water Treatment Flocculant
The pulp and paper industry generates large volumes of wastewater containing high

concentrations of suspended solids (TSS), dissolved solids (TDS), chemical oxygen demand

(COD), and biochemical oxygen demand (BOD). Potassium aluminate is widely used as a

coagulant and flocculant to treat this effluent.[4][5][6][7][8]

Mechanism of Action: When added to wastewater, potassium aluminate dissolves and

releases aluminum ions. These ions neutralize the charge of the suspended colloidal particles,

causing them to destabilize and aggregate into small microflocs. Through gentle mixing

(flocculation), these microflocs collide and form larger, heavier flocs that can be easily removed

by sedimentation or flotation.[4][5][6][7][8]

Key Benefits:

Effective Removal of Pollutants: Significantly reduces turbidity, TSS, COD, and BOD in paper

mill wastewater.[4]

Cost-Effective Treatment: Alum is a relatively inexpensive and readily available chemical for

wastewater treatment.

Compliance with Environmental Regulations: Helps paper mills meet stringent environmental

discharge standards.

Data Presentation
The following tables summarize quantitative data on the application of potassium aluminate
(alum) in the paper and pulp industry.

Table 1: Effect of Alum Dosage on Pulp and Paper Mill Wastewater Treatment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b084947?utm_src=pdf-body
https://ijrp.org/filePermission/fileDownlaod/4/7d36dfb574523e9796fa3d632e1263d7/3
https://repository.uobaghdad.edu.iq/articles/alkej-75
https://www.semanticscholar.org/paper/Coagulation-Flocculation-process-to-treat-Pulp-and-%D8%AD%D9%86%D9%88%D8%B5-%D8%B5%D8%A7%D9%84%D8%AD/0024adc0f16f0948cc58d4160e3ababa03ba1f69
https://alkej.uobaghdad.edu.iq/index.php/alkej/article/view/75
https://www.bohrium.com/paper-details/treatment-of-wastewater-from-pulp-and-paper-mill-using-coagulation-and-flocculation/812547266647687170-79485
https://www.benchchem.com/product/b084947?utm_src=pdf-body
https://ijrp.org/filePermission/fileDownlaod/4/7d36dfb574523e9796fa3d632e1263d7/3
https://repository.uobaghdad.edu.iq/articles/alkej-75
https://www.semanticscholar.org/paper/Coagulation-Flocculation-process-to-treat-Pulp-and-%D8%AD%D9%86%D9%88%D8%B5-%D8%B5%D8%A7%D9%84%D8%AD/0024adc0f16f0948cc58d4160e3ababa03ba1f69
https://alkej.uobaghdad.edu.iq/index.php/alkej/article/view/75
https://www.bohrium.com/paper-details/treatment-of-wastewater-from-pulp-and-paper-mill-using-coagulation-and-flocculation/812547266647687170-79485
https://ijrp.org/filePermission/fileDownlaod/4/7d36dfb574523e9796fa3d632e1263d7/3
https://www.benchchem.com/product/b084947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alum
Dosage
(ppm)

Turbidity
Removal
(%)

TSS
Removal
(%)

TDS
Removal
(%)

COD
Removal
(%)

BOD
Removal
(%)

1000 85 45 15 55 40

2000 90 55 20 65 50

3000 94 62 24 72 58

4000 96 66 26 76 60

5000 98 69 28 80 62

6000 97 68 27 79 61

Data synthesized from a study on coagulation-flocculation treatment of pulp and paper

wastewater.[4]

Experimental Protocols
Protocol 1: Evaluation of Internal Sizing Efficiency using
the Cobb Test (TAPPI T 441)
Objective: To determine the water absorptiveness of paper sized with potassium aluminate
and rosin. The Cobb value represents the mass of water absorbed by 1 square meter of paper

in a specified time.

Materials and Equipment:

Cobb sizing tester

Hand roller (10 kg)

Stopwatch

Balance (accurate to 0.01 g)

Blotting paper
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Deionized water

Paper samples sized with varying concentrations of potassium aluminate

Procedure:

Sample Preparation: Cut paper samples into circular specimens that are larger than the

Cobb ring (typically 12.5 cm x 12.5 cm).

Conditioning: Condition the specimens at a standard atmosphere (23°C and 50% relative

humidity) for at least 24 hours.

Initial Weighing: Weigh a conditioned paper specimen to the nearest 0.01 g.

Assembly: Place the specimen on the rubber mat of the Cobb tester with the side to be

tested facing up. Clamp the metal ring firmly onto the specimen to prevent any leakage.

Water Application: Pour 100 mL of deionized water into the ring. Start the stopwatch

immediately. The standard test duration for paper is 120 seconds.[9]

Water Removal: At the end of the test period, pour the water out of the ring quickly. Unclamp

the ring and remove the specimen.

Blotting: Place the specimen on a sheet of dry blotting paper with the wet side up.

Immediately place a second sheet of blotting paper on top of the specimen. Use the hand

roller to press the specimen once forward and once backward to remove excess water.

Final Weighing: Fold the specimen with the wet side inside and weigh it to the nearest 0.01

g.

Calculation: Calculate the Cobb value using the following formula: Cobb Value (g/m²) =

(Weight after test - Initial weight) x 100

Data Analysis: Compare the Cobb values of paper samples prepared with different

concentrations of potassium aluminate. A lower Cobb value indicates better sizing efficiency

(less water absorption).
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Protocol 2: Determination of First Pass Retention (FPR)
Objective: To measure the efficiency of potassium aluminate as a retention aid by calculating

the first-pass retention of solids.

Materials and Equipment:

Dynamic drainage jar or a similar laboratory sheet former

Headbox pulp slurry with and without potassium aluminate

White water collection vessel

Drying oven

Filter paper

Balance (accurate to 0.001 g)

Procedure:

Sample Collection:

Headbox Sample: Collect a representative sample of the pulp slurry from the headbox (or

prepare a known consistency slurry in the lab).

White Water Sample: Collect a sample of the water that drains through the forming wire

(white water).

Consistency Measurement:

Headbox Consistency (C_HB):

1. Weigh a piece of dry filter paper.

2. Filter a known volume of the headbox slurry through the filter paper.

3. Dry the filter paper with the retained solids in an oven at 105°C until a constant weight is

achieved.
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4. Weigh the dried filter paper and solids.

5. Calculate the headbox consistency as the dry weight of solids per volume of slurry.

White Water Consistency (C_WW): Repeat the same procedure for the white water

sample.

Calculation: Calculate the First Pass Retention using the following formula: FPR (%) =

[(C_HB - C_WW) / C_HB] x 100[10]

Data Analysis: Compare the FPR values for pulp slurries with different dosages of potassium
aluminate. A higher FPR value indicates better retention of fines and fillers.

Mandatory Visualizations
Diagram 1: Rosin-Alum Sizing Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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